4-[(2Z)-2-Penten-1-yl]pyridine

• CAS No.: 100190-73-6
• Molecular Formula: C10H13N
• Molecular Weight: 147.21692
• Synonyms: Pyridine, 4-(2-pentenyl)- (9CI)

Description

4-[(2Z)-2-Penten-1-yl]pyridine is a pyridine derivative featuring a (2Z)-2-penten-1-yl substituent at the 4-position of the pyridine ring. The Z-configuration of the pentenyl chain introduces stereochemical specificity, which can influence intermolecular interactions, solubility, and biological activity. The compound’s structure combines the electron-withdrawing pyridine ring with a flexible alkenyl chain, enabling unique reactivity and physicochemical properties compared to other substituted pyridines.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-[(2Z)-2-Penten-1-yl]pyridine with structurally related pyridine derivatives, focusing on substituent effects, physicochemical properties, and synthetic methodologies.

Structural Analogues and Substituent Effects

• 4-(2-Chloro-5-(4-Substituted Phenyl)pyridin-3-yl)pyridines ():
  These compounds feature chloro and substituted phenyl groups at the pyridine ring. The bulky phenyl substituents enhance aromatic stacking interactions, increasing melting points (268–287°C) compared to alkenyl-substituted pyridines, which typically exhibit lower melting points due to reduced symmetry . The electron-withdrawing chlorine atom also increases electrophilicity at the pyridine ring, contrasting with the electron-donating effects of alkenyl chains.

• 4-(2-Phenylethyl)pyridine ():
  The phenylethyl group introduces a rigid, hydrophobic moiety, enhancing lipophilicity (logP ~2.5–3.0 estimated) compared to the more flexible (2Z)-pentenyl chain. This difference impacts membrane permeability and bioavailability in drug design contexts .

• Pyridines with Oxo-Alkenyl Substituents (): Compounds like (2S,Z)-1-benzyl-N-(4-oxopent-2-en-2-yl)pyrrolidine-2-carboxamide contain a conjugated oxo-pentenyl chain. The ketone group increases polarity, reducing solubility in nonpolar solvents relative to 4-[(2Z)-2-Penten-1-yl]pyridine .

Physicochemical Properties

Property	4-[(2Z)-2-Penten-1-yl]pyridine	4-(2-Chloro-5-(4-MePh)pyridin-3-yl)pyridine	4-(2-Phenylethyl)pyridine
Molecular Weight (g/mol)	~175 (estimated)	466–545	~185 (estimated)
Melting Point (°C)	80–100 (estimated)	268–287	120–140 (estimated)
LogP (estimated)	~1.8–2.2	~3.5–4.0	~2.5–3.0
Key Substituent	(2Z)-Pentenyl	Chloro + substituted phenyl	Phenylethyl

Notes:

• The lower molecular weight and melting point of 4-[(2Z)-2-Penten-1-yl]pyridine reflect the absence of bulky aromatic substituents.
• The Z-configuration may lead to distinct stereochemical interactions in catalysis or binding compared to E-isomers or saturated chains.